N-(2-methoxyethyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, commonly known as PTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTAA is a white crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol.
Scientific Research Applications
PTAA has been extensively studied for its potential applications in various fields such as fluorescence imaging, organic light-emitting diodes (OLEDs), and biological imaging. PTAA has been shown to exhibit excellent fluorescence properties, making it an ideal candidate for fluorescence imaging. In addition, PTAA has been used as a dopant in OLEDs, where it has shown promising results in enhancing the efficiency of the devices. PTAA has also been used as a biological imaging agent due to its ability to selectively bind to certain biomolecules.
Mechanism of Action
The mechanism of action of PTAA is not well understood. However, it is believed that PTAA interacts with certain biomolecules in the body, leading to changes in their fluorescence properties. This interaction can be used to selectively detect and image certain biomolecules.
Biochemical and Physiological Effects:
PTAA has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and biocompatible, making it an ideal candidate for biological imaging applications.
Advantages and Limitations for Lab Experiments
The main advantage of PTAA is its excellent fluorescence properties, which make it an ideal candidate for fluorescence imaging applications. In addition, PTAA is relatively easy to synthesize and is non-toxic and biocompatible. However, one of the main limitations of PTAA is its limited solubility in water, which can make it difficult to use in certain biological applications.
Future Directions
There are several future directions for the research on PTAA. One of the main directions is to further investigate the mechanism of action of PTAA and its interactions with biomolecules. This can lead to the development of more selective and sensitive imaging agents. Another direction is to improve the solubility of PTAA in water, which can expand its potential applications in biological imaging. Finally, PTAA can be modified to introduce functional groups that can enhance its properties or enable it to interact with specific biomolecules.
Synthesis Methods
PTAA can be synthesized using a simple one-pot reaction. The synthesis involves the reaction of 3-(p-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with 2-(2-bromoethoxy)phenol in the presence of a base such as potassium carbonate. The resulting product is then treated with N-methoxyethylamine to obtain PTAA. The synthesis of PTAA is relatively easy and can be carried out on a large scale.
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-14-7-9-15(10-8-14)19-22-20(27-23-19)16-5-3-4-6-17(16)26-13-18(24)21-11-12-25-2/h3-10H,11-13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXTFRMYMSLGUSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.